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Compound of Interest
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Cat. No.: B1616078

For Researchers, Scientists, and Drug Development Professionals

Abstract

Neopentyl glycol dimethylsulfate (CAS No. 53555-41-2) is a diester of neopentyl glycol and
sulfuric acid. The neopentyl backbone, a structural motif known for imparting high chemical and
thermal stability, makes this compound a subject of interest for applications where durability
and resistance to degradation are paramount.[1][2] This technical guide provides a
comprehensive overview of the available information on neopentyl glycol dimethylsulfate,
including its commercial availability, physicochemical properties, a proposed synthesis protocol,
and a discussion of its potential, though not yet fully explored, applications in the field of drug
development. Due to the limited specific research on this molecule, some sections of this guide
are based on established chemical principles and the known properties of its constituent
functional groups.

Commercial Avalilability

Neopentyl glycol dimethylsulfate is available from several chemical suppliers, typically in
purities of 97% or higher. Researchers can source this compound from the following vendors,
among others:

e Hangzhou Johoo Chemical Co., Ltd: Offers the compound with a stated purity of 99.0% min
and a production capacity of 30 metric tons per week.[3]
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» Alchimica: Provides the compound in various quantities, such as 250 mg.[4]
e Sigma-Aldrich (Merck): Lists the compound, though it is noted as a discontinued product.
o King-Pharm: Offers the product for laboratory research and industrial production.[5]

Physicochemical Properties

A summary of the known quantitative data for neopentyl glycol dimethylsulfate is presented
in Table 1. This data is compiled from various chemical supplier databases and chemical
information repositories.

Table 1: Physicochemical Properties of Neopentyl Glycol Dimethylsulfate

Property Value Source(s)
CAS Number 53555-41-2 [3][5][6]
Molecular Formula C7H1606S2 [3][6]
Molecular Weight 260.33 g/mol [6]
Appearance White crystalline solid [7]

Melting Point 69-74 °C [5][6]
Boiling Point 230.7 °C [5]

Density Approximately 1.4 g/cm?3 [7]

Proposed Synthesis Protocol

While specific, detailed experimental protocols for the synthesis of neopentyl glycol
dimethylsulfate are not readily available in published literature, a plausible method can be
derived from the known reactivity of alcohols with dimethyl sulfate, a common methylating and
sulfating agent.[8][9] The following proposed protocol is based on these established chemical
principles.

Objective: To synthesize neopentyl glycol dimethylsulfate from neopentyl glycol and
dimethyl sulfate.
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Materials:

Neopentyl glycol (NPG)

o Dimethyl sulfate (DMS)

e A suitable non-protic solvent (e.g., Dichloromethane, Tetrahydrofuran)
e A non-nucleophilic base (e.g., Pyridine, Triethylamine)

¢ Anhydrous magnesium sulfate or sodium sulfate (for drying)
e Deionized water

» Saturated sodium bicarbonate solution

 Brine solution

Equipment:

e Round-bottom flask

o Magnetic stirrer and stir bar

» Reflux condenser

e Dropping funnel

* Ice bath

e Separatory funnel

» Rotary evaporator

o Standard laboratory glassware

Procedure:
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» Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,
dissolve neopentyl glycol in the chosen anhydrous non-protic solvent under an inert
atmosphere (e.g., nitrogen or argon).

e Cooling: Cool the solution to 0 °C using an ice bath.

o Base Addition: Slowly add the non-nucleophilic base to the stirred solution.

o Dimethyl Sulfate Addition: Add dimethyl sulfate dropwise to the reaction mixture via a
dropping funnel over a period of 30-60 minutes, ensuring the temperature remains at 0 °C.

e Reaction: After the addition is complete, allow the reaction to stir at 0 °C for an additional
hour, then let it warm to room temperature and stir for 12-24 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

e Quenching: Upon completion, carefully quench the reaction by slowly adding a saturated
agueous solution of sodium bicarbonate to neutralize any unreacted dimethyl sulfate and
acidic byproducts.

o Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially
with deionized water and brine.

e Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

e Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure
using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization or column chromatography
to yield the final neopentyl glycol dimethylsulfate.

Safety Precautions: Dimethyl sulfate is highly toxic and a suspected carcinogen; handle with
extreme caution in a well-ventilated fume hood, using appropriate personal protective
equipment (gloves, safety goggles, lab coat).[8]

Below is a workflow diagram illustrating this proposed synthesis.
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Proposed Synthesis of Neopentyl Glycol Dimethylsulfate
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Proposed Synthesis Workflow
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Potential Applications in Drug Development

While there is no direct evidence of neopentyl glycol dimethylsulfate being used in drug
development, its structural components suggest potential areas of application.

Increased Metabolic Stability: The neopentyl group is known to enhance the stability of
molecules by sterically hindering metabolic pathways that would otherwise lead to
degradation.[1] This can increase the in vivo half-life of a drug. Recent studies have
highlighted the use of neopentyl glycol as a scaffold for developing stable radiohalogenated
compounds for theranostic applications, demonstrating its resistance to in vivo
dehalogenation and metabolism.[2][10]

Modulation of Physicochemical Properties: The introduction of sulfate groups can
significantly alter the solubility and pharmacokinetic profile of a drug candidate.[11][12]
Sulfation is a natural metabolic process that generally increases water solubility, aiding in the
excretion of xenobiotics.[11] In drug design, the addition of sulfate groups can be used to
improve the bioavailability of poorly soluble compounds.[13]

Bioactivity of Sulfate Groups: Sulfate groups can play a direct role in the pharmacological
activity of a molecule by interacting with biological targets.[11][12] They are known to be
involved in a variety of cellular signaling and adhesion processes.[11]

The diagram below illustrates the logical relationship between the structural features of
neopentyl glycol dimethylsulfate and their potential benefits in a hypothetical drug molecule.
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Potential Contributions to Drug Properties

Neopentyl Glycol Dimethylsulfate Scaffold
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Structure-Property Relationship

Signaling Pathways

There is currently no publicly available information detailing the involvement of heopentyl
glycol dimethylsulfate in any specific biological signaling pathways.

Conclusion and Future Directions

Neopentyl glycol dimethylsulfate is a commercially available compound with well-defined
physical properties. While its direct application in drug development has not been documented,
its constituent parts—the stabilizing neopentyl group and the modulating sulfate groups—
suggest that it could be a valuable scaffold or intermediate in the synthesis of novel therapeutic
agents. Future research should focus on the experimental validation of its synthesis, a
thorough investigation of its toxicological profile, and exploration of its potential as a building
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block in medicinal chemistry to create more stable and bioavailable drug candidates. The lack
of biological data, including its interaction with cellular pathways, represents a significant
knowledge gap that warrants further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1616078#commercial-availability-of-neopentyl-glycol-
dimethylsulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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